N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide

• IUPAC Name: N-[(E)-N'-(1,3-benzoxazol-2-yl)carbamimidoyl]benzamide
• InChI: InChI=1S/C15H12N4O2/c16-14(18-13(20)10-6-2-1-3-7-10)19-15-17-11-8-4-5-9-12(11)21-15/h1-9H,(H3,16,17,18,19,20)
• InChI Key: DEBXTCVVKRXVKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=NC2=NC3=CC=CC=C3O2)N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N/C(=N/C2=NC3=CC=CC=C3O2)/N
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol

Description

N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide, also known as BB-94, is a potent inhibitor of matrix metalloproteinases (MMPs). MMPs are a family of zinc-dependent endopeptidases that are involved in a variety of physiological and pathological processes, including tissue remodeling, wound healing, and cancer progression. BB-94 has been extensively studied for its potential therapeutic applications in cancer and inflammatory diseases.

Mechanism of Action

N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide inhibits MMPs by binding to the active site of the enzyme and preventing the cleavage of extracellular matrix proteins. This leads to a reduction in tissue remodeling and cell migration, which can have therapeutic implications in cancer and inflammatory diseases.
Biochemical and Physiological Effects
N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide has been shown to have a number of biochemical and physiological effects. It can inhibit angiogenesis, reduce tumor growth and metastasis, and modulate the immune response. N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide in lab experiments is its potent inhibition of MMPs, which allows for the investigation of the role of MMPs in various biological processes. However, one limitation is that N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide is not selective for specific MMPs and can inhibit multiple MMPs simultaneously, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide and MMP inhibitors. One area of research is the development of more selective MMP inhibitors that target specific MMPs and have fewer off-target effects. Another area of research is the investigation of the role of MMPs in non-cancerous diseases, such as cardiovascular disease and neurological disorders. Additionally, the use of MMP inhibitors in combination with other therapies, such as chemotherapy and immunotherapy, is an area of active research.

Synthesis Methods

N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide can be synthesized by condensation of 2-aminobenzoxazole with benzoyl isothiocyanate followed by reduction with sodium borohydride. The resulting compound is then treated with hydrochloric acid to yield N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide.

Scientific Research Applications

N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide has been widely used in scientific research to study the role of MMPs in various biological processes. It has been shown to inhibit the activity of a wide range of MMPs, including MMP-1, MMP-2, MMP-3, MMP-7, MMP-9, and MMP-13. N-[amino(1,3-benzoxazol-2-ylamino)methylene]benzamide has also been used to investigate the role of MMPs in cancer progression, angiogenesis, and metastasis.